Cas no 1310693-92-5 (Tubastatin A hydrochloride)

• Product Name: Tubastatin A hydrochloride
• CAS No: 1310693-92-5
• MF: C₂₀H₂₂ClN₃O₂
• MW: 371.860583782196
• MDL: MFCD20488052
• CID: 829170
• Update Time: 2025-05-20

Tubastatin A hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tubastatin A hydrochloride
• Tubastatin A HCl
• N-Hydroxy-4-[(2-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5 -yl)methyl]benzamide hydrochloride (1:1)
• Tubastatin A Hydroch
• Tubastatin A Hydrochloride (Also See: T897000)
• Tubastatin A Hydrochloride(Also See: T897000)
• TSA HCl
• N-Hydroxy-4-[[2-methyl-3,4-dihydro-1H-pyrido[4,3-b]indol-5(2H)-yl]methyl]benzamide Hydrochloride
• N-Hydroxy-4-[(1,2,3,4-tetrahydro-2-methyl-5H-pyrido[4,3-b]indol-5-yl)methyl]benzamide hydrochloride

• MDL： MFCD20488052
• Inchi： 1S/C20H21N3O2.ClH/c1-22-11-10-19-17(13-22)16-4-2-3-5-18(16)23(19)12-14-6-8-15(9-7-14)20(24)21-25;/h2-9,25H,10-13H2,1H3,(H,21,24);1H
• InChI Key： LJTSJTWIMOGKRJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)CN1C2C=CC=CC=2C2CN(C)CCC1=2)NO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4

Tubastatin A hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Tubastatin A hydrochloride

Comprehensive Overview of Tubastatin A Hydrochloride (CAS No. 1310693-92-5): Mechanism, Applications, and Research Insights

Tubastatin A hydrochloride (CAS No. 1310693-92-5) is a highly selective and potent inhibitor of histone deacetylase 6 (HDAC6), a key enzyme involved in epigenetic regulation and cellular homeostasis. With its molecular formula C₂₀H₂₁N₃O₂·HCl, this compound has garnered significant attention in biomedical research due to its unique specificity for HDAC6 over other HDAC isoforms. Researchers frequently search for terms like "HDAC6 inhibitor", "Tubastatin A solubility", and "Tubastatin A vs. other HDAC inhibitors", reflecting its growing relevance in drug discovery and disease modeling.

The mechanism of action of Tubastatin A hydrochloride centers on its ability to modulate α-tubulin acetylation, a process critical for cytoskeletal stability and intracellular transport. Unlike pan-HDAC inhibitors, Tubastatin A exhibits minimal off-target effects, making it a preferred tool for studying HDAC6-dependent pathways. Recent studies highlight its potential in addressing neurodegenerative diseases, cancer immunotherapy, and inflammatory disorders—topics trending in scientific forums and AI-driven literature searches. Questions such as "Can Tubastatin A cross the blood-brain barrier?" or "Tubastatin A clinical trials 2023" underscore its translational potential.

From a biochemical perspective, Tubastatin A hydrochloride demonstrates an IC₅₀ of ~15 nM for HDAC6, with >1,000-fold selectivity over HDAC1. This precision enables researchers to dissect HDAC6's role in aggresome formation and protein degradation without confounding results from other HDACs. Its application extends to ChIP-seq and proteomics studies, where users often inquire about "Tubastatin A protocol for cell culture" or "optimal dosage for in vivo studies". The compound's stability in aqueous solutions (pH 3–7) and bioavailability further enhance its utility.

Emerging trends link Tubastatin A hydrochloride to autophagy modulation and immune checkpoint regulation, areas dominating recent PubMed citations. Notably, its synergy with PARP inhibitors in oncology models has sparked debates on "combination therapy strategies". The compound's hydrochloride salt form (CAS 1310693-92-5) ensures improved solubility for experimental reproducibility—a detail frequently queried in researchgate discussions.

Quality control parameters for Tubastatin A hydrochloride typically include HPLC purity (>98%), mass spectrometry validation, and endotoxin testing. These metrics address common purchaser concerns like "how to verify Tubastatin A authenticity" or "storage conditions for long-term stability". As the scientific community pivots toward targeted epigenetic therapies, this compound remains at the forefront of translational research, bridging gaps between bench findings and therapeutic innovation.